![molecular formula C19H21NO3 B1596391 2-[4-(Diethylamino)-2-methylbenzoyl]benzoic acid CAS No. 52830-65-6](/img/structure/B1596391.png)
2-[4-(Diethylamino)-2-methylbenzoyl]benzoic acid
Overview
Description
“2-[4-(Diethylamino)-2-methylbenzoyl]benzoic acid” is a chemical compound. It has been found that this compound could synthesize a novel fluorescent matrix, a hybrid (CzR) of carbazole, i.e., 2-hydroxycarbazole and rhodamine according to acid-promoted Friedel-Crafts acylation procedure with 2-hydroxycarbazole .
Synthesis Analysis
The synthesis of “this compound” involves several steps. One method involves the use of 3-n, n-diethylaminophenol and phthalic anhydride, heated and stirred, warming up to 115 DEG C. After material solidification, toluene is added dropwise to scatter the material, and then the reaction proceeds .Molecular Structure Analysis
The molecular formula of “this compound” is C24H31NO4 . The molecular weight is 397.51 .Chemical Reactions Analysis
“this compound” can participate in various chemical reactions. For instance, it can synthesize a novel fluorescent matrix, a hybrid (CzR) of carbazole, i.e., 2-hydroxycarbazole and rhodamine according to acid-promoted Friedel-Crafts acylation procedure with 2-hydroxycarbazole .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular formula C24H31NO4 and molecular weight 397.51 . It appears as a nearly white fine-grained powder .Scientific Research Applications
Electrospray Mass Spectrometry and Fragmentation
2-[4-(Diethylamino)-2-methylbenzoyl]benzoic acid and its derivatives have been utilized in studies focusing on the electrospray mass spectrometry and fragmentation of N-linked carbohydrates. These derivatives aid in improving the electrospray ionization (ESI) efficiency and fragmentation patterns of glycans, which are crucial for detailed structural analysis in glycomics studies. The variations in derivatives impact the ionization and fragmentation behaviors, providing valuable insights for analytical applications in mass spectrometry D. Harvey, 2000.
Synthesis and Characterization
Environmental Health and Safety
The study of the hydrolysis of parabens by skin microsomes and cytosol from human and minipigs provides insights into the metabolic pathways of esters of 4-hydroxybenzoic acid, which are structurally related to this compound. Understanding the dermal absorption and metabolism of these compounds is essential for assessing their safety and potential health impacts upon exposure C. Jewell et al., 2007.
Photophysics and Photochemistry
Benzimidazole and benzothiazole conjugated Schiff base compounds, related to this compound, have been synthesized and studied for their photophysical properties. These studies explore the compounds' potential as fluorescent sensors for metal ions, demonstrating their applications in the development of new materials for sensing and imaging purposes G. Suman et al., 2019.
Biological Activity
Research on the synthesis and biological activity of novel N-(ferrocenylmethyl)benzene-carboxamide derivatives, which share structural features with this compound, highlights the potential of such compounds in medical and pharmaceutical applications. The cytotoxic effects of these compounds on breast cancer cell lines indicate their significance in drug development and therapeutic interventions Paula N. Kelly et al., 2007.
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as methyl red and diethylamino hydroxybenzoyl hexyl benzoate have been found to interact with fmn-dependent nadh-azoreductase 1 and UV-A radiation respectively
Mode of Action
It’s structurally similar to diethylamino hydroxybenzoyl hexyl benzoate, which is known to absorb uv-a radiation . This suggests that 2-(4-(Diethylamino)-2-methylbenzoyl)benzoic acid might also interact with UV radiation, but further studies are required to confirm this.
Biochemical Pathways
Benzoic acid derivatives have been found to be involved in various biochemical pathways
Pharmacokinetics
Similar compounds such as diethylamino hydroxybenzoyl hexyl benzoate have been found to have low percutaneous absorption . This suggests that 2-(4-(Diethylamino)-2-methylbenzoyl)benzoic acid might also have similar ADME properties, but further studies are required to confirm this.
Result of Action
Similar compounds such as diethylamino hydroxybenzoyl hexyl benzoate are known to attenuate the exposure of uv radiation on human skin . This suggests that 2-(4-(Diethylamino)-2-methylbenzoyl)benzoic acid might also have similar effects, but further studies are required to confirm this.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the compound’s stability can be affected by temperature, pH, and light exposure. In the case of 2-(4-(Diethylamino)-2-methylbenzoyl)benzoic acid, it’s known to decompose under certain conditions, releasing heat and gas . Therefore, it’s crucial to store and handle this compound properly to maintain its stability and efficacy.
Properties
IUPAC Name |
2-[4-(diethylamino)-2-methylbenzoyl]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO3/c1-4-20(5-2)14-10-11-15(13(3)12-14)18(21)16-8-6-7-9-17(16)19(22)23/h6-12H,4-5H2,1-3H3,(H,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZHHSJHVOYVIRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC(=C(C=C1)C(=O)C2=CC=CC=C2C(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5068811 | |
Record name | Benzoic acid, 2-[4-(diethylamino)-2-methylbenzoyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5068811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52830-65-6 | |
Record name | 2-[4-(Diethylamino)-2-methylbenzoyl]benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=52830-65-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 2-(4-(diethylamino)-2-methylbenzoyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052830656 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoic acid, 2-[4-(diethylamino)-2-methylbenzoyl]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzoic acid, 2-[4-(diethylamino)-2-methylbenzoyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5068811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[4-(diethylamino)-2-methylbenzoyl]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.901 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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